![molecular formula C20H22ClFN4O2 B2553710 N1-(3-chloro-4-fluorophenyl)-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide CAS No. 2034530-52-2](/img/structure/B2553710.png)
N1-(3-chloro-4-fluorophenyl)-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(3-chloro-4-fluorophenyl)-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H22ClFN4O2 and its molecular weight is 404.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- Conformational Analysis and Crystal Structure : A study on a structurally related compound, focusing on its conformational analysis and crystal structure, demonstrates the synthesis and detailed characterization, including NMR analyses and thermal stability assessments. Such studies are essential for understanding the physical and chemical properties of complex compounds, which is a crucial step in their application in scientific research (Ribet et al., 2005).
Receptor Binding and Pharmacological Effects
- Pharmacological and Behavioral Profile : Investigation of compounds targeting neurotransmitter receptors, such as the study on ACP-103, which is a potent 5-HT2A receptor inverse agonist. These studies provide insights into the pharmacological profiles and potential therapeutic applications of compounds, indicating a methodological approach for assessing the biological activities of chemical compounds in neurological contexts (Vanover et al., 2006).
Metabolism and Pharmacokinetics
- Metabolism Studies : Research on the metabolism of LY654322 to an unusual diimidazopyridine metabolite provides a framework for studying the metabolic pathways and transformation products of complex compounds. Understanding metabolism is crucial for predicting the pharmacokinetics, potential toxicities, and therapeutic applications of new drugs (Borel et al., 2011).
Application in Medical Imaging
- PET Radiotracer Development : The feasibility of synthesizing PET radiotracers, as seen in the study of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, provides a model for the development of imaging agents. Such compounds can be utilized in studying receptor distribution and function in vivo, offering a pathway for the application of complex chemical compounds in diagnostic imaging (Katoch-Rouse et al., 2003).
properties
IUPAC Name |
N'-(3-chloro-4-fluorophenyl)-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClFN4O2/c1-13-10-16(4-7-23-13)26-8-5-14(6-9-26)12-24-19(27)20(28)25-15-2-3-18(22)17(21)11-15/h2-4,7,10-11,14H,5-6,8-9,12H2,1H3,(H,24,27)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSYBAXOGRBCVJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)N2CCC(CC2)CNC(=O)C(=O)NC3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClFN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.